Cas no 113798-80-4 (1,4-Dioxaspiro[4.5]decane-2-methanol,(2R)-)

1,4-Dioxaspiro[4.5]decane-2-methanol,(2R)- structure
113798-80-4 structure
Product Name:1,4-Dioxaspiro[4.5]decane-2-methanol,(2R)-
CAS No:113798-80-4
MF:C9H16O3
MW:172.221543312073
CID:130284
PubChem ID:12334413
Update Time:2025-04-19

1,4-Dioxaspiro[4.5]decane-2-methanol,(2R)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dioxaspiro[4.5]decane-2-methanol,(2R)-
    • (R)-1,4-DIOXASPIRO[4.5]DECANE-2-METHANOL
    • [(3R)-1,4-dioxaspiro[4.5]decan-3-yl]methanol
    • (R)-(1,4-dioxaspiro[4.5]dec-2-yl)methanol
    • [2R-(2R*(4R*,8R*))]-3,4-dihydro-2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ol
    • [2R(2R*(4R*,8R*))]-3,4-dihydro-2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-ol
    • [2R]-1,
    • 2,8-dimethyl-2-(4,8,12-trimethyl-tridecyl)-chroman-6-ol
    • 3,4-Dihydro-2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ol
    • AC1Q7AZ8
    • AGN-PC-00FVVG
    • CTK4B1086
    • SureCN2908170
    • UNII-ZL0RFA4E5N
    • (2R)-1,4-Dioxaspiro[4.5]decane-2-methanol
    • 1,4-Dioxaspiro[4.5]decane-2-methanol, (R)-
    • 1,4-Dioxaspiro[4.5]decane-2-methanol, (2R)-
    • 113798-80-4
    • (R)-(1,4-dioxaspiro[4.5]decan-2-yl)methanol
    • (R)-1,4-Dioxaspiro[4.5]decan-2-ylmethanol
    • 1,4-DIOXASPIRO[4.5]DECANE-2-METHANOL,(R)-
    • SCHEMBL8625830
    • Inchi: 1S/C9H16O3/c10-6-8-7-11-9(12-8)4-2-1-3-5-9/h8,10H,1-7H2/t8-/m1/s1
    • InChI Key: XUGYZVQSZWPABZ-MRVPVSSYSA-N
    • SMILES: O1[C@H](CO)COC21CCCCC2

Computed Properties

  • Exact Mass: 172.10998
  • Monoisotopic Mass: 172.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.13
  • PSA: 38.69
  • LogP: 1.05450
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